2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl morpholine-4-carboxylate

• IUPAC Name: [2-[(E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H17ClFNO4/c21-15-4-1-14(2-5-15)3-7-18(24)17-13-16(22)6-8-19(17)27-20(25)23-9-11-26-12-10-23/h1-8,13H,9-12H2/b7-3+
• InChI Key: AKTIAMLUVFYJTC-XVNBXDOJSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)F)C(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)F)C(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClFNO4
• Molecular Weight: 389.8 g/mol
• CAS No.: 433311-10-5

Description

The compound 2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl morpholine-4-carboxylate is a synthetic molecule featuring a conjugated enone bridge linking 4-chlorophenyl and 4-fluorophenyl groups, with a morpholine-4-carboxylate ester as the terminal substituent. The (2E)-configuration of the propenoyl group ensures structural rigidity, influencing intermolecular interactions and pharmacological properties .

Biological Activity

The compound 2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl morpholine-4-carboxylate is a synthetic organic molecule that has garnered interest in pharmacological research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial properties, enzyme inhibition, and other relevant pharmacological effects.

Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{19}\text{Cl}\text{F}\text{N}\text{O}_3$$

This structure features a morpholine ring, which is known for its diverse biological activities, and a chlorophenyl moiety that may contribute to its pharmacological profile.

1. Antibacterial Activity

Recent studies have indicated that compounds similar to 2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl morpholine-4-carboxylate exhibit significant antibacterial activity against various strains of bacteria. For instance, a series of synthesized compounds were evaluated for their effectiveness against Salmonella typhi and Bacillus subtilis, showing moderate to strong activity levels . The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 2.14 µM to 6.28 µM, demonstrating their potential as effective antibacterial agents.

Compound	MIC (µM)	Bacterial Strain
7l	2.14	Salmonella typhi
7m	0.63	Bacillus subtilis
7n	2.17	Bacillus subtilis
7o	1.13	Salmonella typhi
7p	1.21	Bacillus subtilis

2. Enzyme Inhibition

The compound has also been studied for its enzyme inhibitory activities, particularly against acetylcholinesterase (AChE) and urease. Inhibitors of AChE are crucial in the treatment of neurodegenerative diseases such as Alzheimer's disease. The synthesized derivatives demonstrated strong inhibitory effects, with some compounds achieving IC50 values significantly lower than standard reference drugs .

Enzyme	Compound	IC50 (µM)
Acetylcholinesterase (AChE)	Compound A	5.25
Urease	Compound B	1.45

3. Pharmacological Studies

Pharmacological evaluations have highlighted the versatility of the morpholine derivatives in therapeutic applications beyond antibacterial and enzyme inhibition. For example, compounds with similar structures have been reported to exhibit anti-inflammatory and anticancer properties . The potential mechanisms behind these effects include modulation of signaling pathways and interaction with specific cellular targets.

Case Studies

Several case studies have explored the biological effects of related compounds:

• Case Study 1 : A study on piperidine derivatives revealed significant anti-inflammatory activity, suggesting that similar structural motifs in morpholine derivatives could yield comparable results.
• Case Study 2 : Research on chlorophenyl-substituted compounds demonstrated their ability to inhibit growth in multi-drug resistant bacterial strains, emphasizing the importance of structural modifications in enhancing antibacterial efficacy .

Comparison with Similar Compounds

Chalcone Derivatives with Aromatic Substitutents

Example : (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• Molecular Formula : C15H9ClFO
• Key Features :
  • Lacks the morpholine-4-carboxylate ester; terminates in a ketone group.
  • Dihedral angles between aromatic rings range from 7.14° to 56.26°, affecting conjugation and planarity.
• Inferred Properties :
  • Reduced solubility due to the absence of the polar morpholine group.
  • Higher lipophilicity may enhance membrane permeability but limit aqueous stability.

Acrylamide Derivatives

Example : (Z)-2-[(E)-3-(4-Chlorophenyl)acrylamido]-3-(4-fluorophenyl)-N-propylacrylamide (Compound 2312)

• Molecular Formula : C21H19ClFN2O2
• Key Features: Replaces the morpholine carboxylate with a propylamide group. Contains an acrylamide linker instead of an enone bridge.
• Propyl chain introduces flexibility, possibly reducing conformational stability compared to the rigid morpholine ring.

Methoxybenzoate Analogue

Example: 2-[(2E)-3-(4-Chlorophenyl)prop-2-enoyl]-4-fluorophenyl 2-methoxybenzoate

• Molecular Formula : C23H16ClFO4
• Key Features :
  • Substitutes morpholine-4-carboxylate with a 2-methoxybenzoate ester.
  • Methoxy group introduces electron-donating effects, altering electronic properties.
• Methoxy group may sterically hinder interactions with hydrophobic binding pockets.

Fluorocinnamoyl Precursors

Example : 4-Fluorocinnamoyl chloride

• Molecular Formula : C9H6ClFO
• Key Features: Serves as a precursor for synthesizing chalcone derivatives. Retains the (E)-propenoyl configuration critical for structural integrity.
• Role in Synthesis: Reacts with phenolic hydroxyl groups to form esters, as seen in the target compound’s morpholine-4-carboxylate group.

Structural and Functional Analysis Table

Compound Name	Molecular Formula	Key Substituents	Polarity	Inferred Bioactivity
Target Compound	C23H17ClFNO4	Morpholine-4-carboxylate	High	Enhanced solubility, H-bonding
(E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one	C15H9ClFO	Ketone	Moderate	Lipophilic membrane interaction
Compound 2312	C21H19ClFN2O2	Propylamide	Moderate	Flexible binding, H-bonding
2-Methoxybenzoate Analogue	C23H16ClFO4	Methoxybenzoate	Low-Moderate	Steric hindrance, reduced polarity

Research Findings and Implications

• Morpholine Group Advantage : The morpholine-4-carboxylate in the target compound enhances polarity and solubility, addressing a common limitation of chalcone derivatives in aqueous environments .
• Conformational Rigidity: The (2E)-propenoyl configuration and planar aromatic systems favor π-π stacking and dipole interactions, critical for binding to biological targets like enzymes or receptors .
• Synthetic Versatility : Fluorocinnamoyl precursors (e.g., 4-Fluorocinnamoyl chloride) enable modular synthesis, allowing substitution of the ester group to optimize pharmacokinetics .